Cas no 102877-07-6 (1-(2,4-Dimethylphenyl)ethanamine)

• Product name: 1-(2,4-Dimethylphenyl)ethanamine
• CAS No: 102877-07-6
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• MDL: MFCD01313694
• CID: 858444

1-(2,4-Dimethylphenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dimethylphenyl)ethanamine
• benzenemethanamine, alpha,2,4-trimethyl-
• 1-(2,4-DIMETHYLPHENYL)ETHYLAMINE
• 1-(2,4-dimethylphenyl)ethanamine(SALTDATA: FREE)
• AKOS BC-0976
• AKOS B006832
• BUTTPARK 33\06-74
• ART-CHEM-BB B006832
• 1-(2,4-DIMETHYL-PHENYL)-ETHYLAMINE
• SCHEMBL6392204
• FT-0654790
• Benzenemethanamine, alpha,2,4-trimethyl-, (alphaR)-
• LS-01131
• AKOS000129419
• AB90227
• Benzenemethanamine, alpha,2,4-trimethyl-, (alphaS)-
• EN300-33174
• 1-(2,4-dimethylphenyl)ethan-1-amine
• BB 0258240
• CS-0216071
• N12239
• FT-0756867
• MFCD01313694
• STK298710
• AKOS016344106
• 102877-07-6

• MDL： MFCD01313694
• Inchi： 1S/C10H15N/c1-7-4-5-10(9(3)11)8(2)6-7/h4-6,9H,11H2,1-3H3
• InChI Key： LFJDRMQPKZCUNL-UHFFFAOYSA-N
• SMILES： NC(C)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 149.12055
• Monoisotopic Mass: 149.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų
• XLogP3: 1.9

Experimental Properties

• Density: 0.937
• Boiling Point: 232.2°C at 760 mmHg
• Flash Point: 96.3°C
• Refractive Index: 1.527
• PSA: 26.02
• LogP: 3.02340

1-(2,4-Dimethylphenyl)ethanamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT